Cas no 1805192-08-8 (3-Bromo-4-fluoro-5-iodotoluene)

• Product Name: 3-Bromo-4-fluoro-5-iodotoluene
• CAS No: 1805192-08-8
• MF: C₇H₅BrFI
• MW: 314.921477079391
• CID: 5003285
• Update Time: 2023-08-25

3-Bromo-4-fluoro-5-iodotoluene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-fluoro-5-iodotoluene

• Inchi： 1S/C7H5BrFI/c1-4-2-5(8)7(9)6(10)3-4/h2-3H,1H3
• InChI Key： WJXABGBRXVBSHY-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(C)=C1)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• XLogP3: 3.7
• Topological Polar Surface Area: 0